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Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals using customized

SAP S/4HANA systems for their experiments.

Frequently Asked Questions (FAQs)
Q1: I am trying to enter data for a new preclinical toxicology study, but I am getting the error

message "Enter a value for field 'Study Phase'." The study is preclinical and doesn't have a

phase like a clinical trial. How do I resolve this?

A1: This error typically occurs when the material master for the investigational compound has

been configured with a field status group that makes "Study Phase" a required entry. To resolve

this, you will need to either:

Use a different material type: Your SAP administrator may have configured a specific

material type for preclinical compounds that does not require a study phase. Check if a more

appropriate material type is available.

Request a change in field status: If a suitable material type is not available, you will need to

submit a change request to your SAP support team to make the "Study Phase" field optional
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for the material type you are using.

Use a placeholder value: As a temporary workaround, your organization's procedures may

allow for a standardized placeholder for preclinical studies, such as "Preclinical" or "N/A".

Consult your internal documentation or support team for the appropriate value.

Q2: Our lab uses a Laboratory Information Management System (LIMS) to manage

experimental data. We are facing issues with data synchronization between our LIMS and SAP

S/4HANA. What are the common causes for this?

A2: LIMS and SAP S/4HANA integration issues can arise from several factors. Common

causes include:

Incorrect mapping of data fields: The data fields in the LIMS and SAP S/4HANA must be

correctly mapped. For example, a "Sample ID" in the LIMS must be mapped to the

corresponding "Batch Number" or "Inspection Lot" in SAP.

Middleware errors: If you are using middleware to connect the two systems, errors in the

middleware can disrupt data flow. Check the middleware logs for any error messages.

Network connectivity issues: Ensure that there is a stable network connection between the

LIMS, the middleware (if any), and the SAP S/4HANA system.

Authorization problems: The user account used for the integration must have the necessary

authorizations in both the LIMS and SAP S/4HANA to create and modify data.

Q3: I am unable to release an inspection lot for a research sample. The system status is

"CRTD" (Created) but not "REL" (Released). Why is this happening?

A3: An inspection lot remaining in the "CRTD" status and not transitioning to "REL" is a

common issue in SAP Quality Management (QM).[1] The primary reasons for this in a research

context are:

No active inspection plan: An inspection plan with the correct usage for the inspection type

must be created and released for the material.[1]
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Incorrect task list usage: The inspection type in the material master must be linked to a task

list usage that matches the usage in the inspection plan.[2]

Material specification is not created: If the material is subject to material specification, a

corresponding specification must be created and released.[1]

Automatic assignment is disabled: In the material master's quality management view, the

"Automatic Assignment" checkbox for the inspection type should be checked.[1]

Q4: When I try to save a new research compound in the material master (MM01), I get a

generic "ERROR IN INPUT" message. How can I identify the specific problem?

A4: The "ERROR IN INPUT" message in the material master is often vague.[3] To pinpoint the

issue:

Check for missing mandatory fields: Go through all the views you have accessed (Basic

Data, Classification, etc.) and ensure all fields marked with a "*" (asterisk) are filled.

Review field-specific error messages: After the initial error, click the "Enter" key again. The

system will often highlight the specific field causing the error and may provide a more

descriptive message at the bottom of the screen.

Check the application log: Use transaction code SLG1 to check the application log for more

detailed error information. You may need to specify the object MATERIAL to filter the logs.

Authorization issues: It's possible you do not have the authorization to create or change

certain data in the material master. Use transaction code /NSU53 immediately after the error

occurs to check for any authorization failures.

Troubleshooting Guides
Guide 1: Resolving Data Validation Errors in Clinical
Trial Data Entry
This guide addresses common data validation errors encountered when entering patient data

for a clinical trial using custom Fiori apps in SAP S/4HANA.
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Scenario: A clinical research associate is entering patient visit data and encounters errors

preventing them from saving the information.

Error Message Root Cause Troubleshooting Steps

"Date of visit cannot be in the

future."

The entered visit date is later

than the current system date.

1. Verify the entered date for

accuracy. 2. If the date is

correct and needs to be in the

future (e.g., for a scheduled

visit), the validation rule may

need to be adjusted by the IT

support team.

"Patient ID does not match any

enrolled subjects."

The entered Patient ID is

either incorrect or does not

exist in the master data of

enrolled subjects for the

specific clinical trial.

1. Double-check the Patient ID

for typos. 2. Verify that the

patient has been properly

enrolled in the study within the

SAP system. 3. Ensure you

have selected the correct

clinical trial number.

"Adverse Event Grade must be

between 1 and 5."

An invalid value (e.g., 0 or 6)

has been entered for the

adverse event severity grade.

1. Refer to the Common

Terminology Criteria for

Adverse Events (CTCAE)

guidelines for the correct

grading. 2. Enter a valid

integer between 1 and 5.

"Concomitant medication not

found in the drug dictionary."

The entered medication name

does not exist in the integrated

drug dictionary (e.g.,

WHODrug).

1. Check the spelling of the

medication. 2. If the spelling is

correct, the drug may need to

be added to the custom

dictionary or an alternative

approved term should be used.

Contact the clinical data

manager.
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Guide 2: Managing Experimental Batches of a New Drug
Substance
This guide provides steps for troubleshooting issues related to the creation and management of

experimental batches of a new drug substance in SAP S/4HANA.

Scenario: A lab technician is trying to create a new batch for a newly synthesized compound

but is facing system errors.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause Resolution Steps

Cannot create a new batch for

the material.

The material is not set up for

batch management.

1. Go to the material master

(transaction MM02). 2. In the

"Purchasing" or "Work

Scheduling" view, check if the

"Batch management" indicator

is set. 3. If not, this needs to

be configured. Note: This

setting cannot be changed

once stock has been posted

for the material. A new material

may need to be created.

Batch characteristics (e.g.,

purity, concentration) are

missing.

The batch class and its

characteristics have not been

assigned to the material.

1. In the material master, go to

the "Classification" view. 2.

Assign the correct batch class

(e.g., DRUG_SUBSTANCE). 3.

The relevant characteristics

will then be available for data

entry when creating or editing

a batch (transaction MSC2N).

System does not generate a

unique batch number

automatically.

Batch number assignment is

not configured for automatic

generation.

1. This is a configuration

setting that needs to be

handled by the SAP support

team. They can set up internal

number assignment for the

specific material type. 2. In the

interim, you may be able to

manually assign a batch

number according to your

organization's naming

convention.

Experimental Protocols
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Detailed Methodology: Preclinical Single-Dose
Toxicology Study
This protocol outlines the data collection requirements for a single-dose toxicology study of a

new investigational drug, "EXP-123," in rats, as would be managed in a customized SAP

S/4HANA system.

1. Material and Batch Information:

Material: EXP-123

Batch Number: EXP-123-001

Purity: 99.5%

Vehicle: 0.5% Methylcellulose in sterile water

2. Animal Subjects:

Species: Sprague-Dawley Rat

Number of Animals: 40 (20 male, 20 female)

Health Status: Specific Pathogen Free

3. Dosing and Groups:

Animals are assigned to four groups. Dosing information is recorded against each animal's

unique ID.
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Group Treatment Dose Level (mg/kg)
Number of Animals
(Male/Female)

1 Vehicle Control 0 5/5

2 EXP-123 10 5/5

3 EXP-123 50 5/5

4 EXP-123 200 5/5

4. Data Collection (to be entered in the Fiori app for preclinical data):

Clinical Observations: Recorded daily for each animal. Observations include changes in skin,

fur, eyes, and general behavior.

Body Weight: Measured and recorded for each animal pre-dose and on days 1, 3, 7, and 14.

Food Consumption: Measured and recorded daily for each cage.

Hematology and Clinical Chemistry: Blood samples are collected on day 14. The results for

parameters such as RBC, WBC, ALT, AST, etc., are uploaded from the analysis instrument to

the LIMS and then transferred to SAP S/4HANA.

Necropsy and Histopathology: All animals are euthanized on day 14. Macroscopic findings

are recorded. Tissues are collected, and histopathological findings are recorded.

Quantitative Data Summary
Dose-Response Data for Investigational Compound
"EXP-123" in Cancer Cell Line "XYZ-1"
The following table summarizes the in-vitro dose-response data for the investigational

compound EXP-123 against the XYZ-1 cancer cell line. This data would be stored in SAP

S/4HANA and used for efficacy analysis in the early stages of drug development.[4][5]
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Concentration (µM) Mean Percent Inhibition Standard Deviation

0.01 5.2 1.1

0.1 15.8 2.3

1 48.9 4.5

10 85.1 3.2

100 98.6 0.9
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Caption: EGFR Signaling Pathway and Downstream Cascades.
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Caption: Mitogen-Activated Protein Kinase (MAPK) Pathway.
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Caption: Clinical Trial Data Management Workflow in SAP S/4HANA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

